Cas no 2877650-18-3 (2-{1-(4-fluorophenyl)methylpiperidin-4-yl}-N-(oxan-4-yl)acetamide)

• Product Name: 2-{1-(4-fluorophenyl)methylpiperidin-4-yl}-N-(oxan-4-yl)acetamide
• CAS No: 2877650-18-3
• MF: C₁₉H₂₇FN₂O₂
• MW: 334.428288698196
• CID: 5308218
• PubChem ID: 165431666
• Update Time: 2025-05-20

2-{1-(4-fluorophenyl)methylpiperidin-4-yl}-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Fluorophenyl)methyl]-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide
• 2-{1-(4-fluorophenyl)methylpiperidin-4-yl}-N-(oxan-4-yl)acetamide

• Inchi： 1S/C19H27FN2O2/c20-17-3-1-16(2-4-17)14-22-9-5-15(6-10-22)13-19(23)21-18-7-11-24-12-8-18/h1-4,15,18H,5-14H2,(H,21,23)
• InChI Key： ZEVFFICENRGKGX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 334.20565627g/mol
• Monoisotopic Mass: 334.20565627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.7±45.0 °C(Predicted)
• pka: 15.47±0.20(Predicted)

Additional information on 2-{1-(4-fluorophenyl)methylpiperidin-4-yl}-N-(oxan-4-yl)acetamide

Introduction to 2-{1-(4-fluorophenyl)methylpiperidin-4-yl}-N-(oxan-4-yl)acetamide (CAS No. 2877650-18-3)

2-{1-(4-fluorophenyl)methylpiperidin-4-yl}-N-(oxan-4-yl)acetamide is a meticulously designed compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. With the CAS number 2877650-18-3, this molecule represents a sophisticated blend of fluorinated aromatic rings and piperidine scaffolds, which are known for their versatility in drug design. The presence of an oxanoyl group further enhances its potential as a building block for therapeutic agents.

The compound's structure is characterized by a 4-fluorophenylmethylpiperidin-4-yl moiety, which is a critical feature for its biological activity. Piperidine derivatives are widely recognized for their role in modulating various biological pathways, making them invaluable in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The fluorine atom in the phenyl ring introduces a level of metabolic stability and lipophilicity that is often sought after in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of N-(oxan-4-yl)acetamide as a pharmacophore. This moiety is known to enhance binding affinity and selectivity, which are crucial factors in drug design. The oxanoyl group provides a rigid structure that can interact favorably with target proteins, while the acetamide moiety contributes to the compound's solubility and bioavailability.

In the context of contemporary pharmaceutical research, 2-{1-(4-fluorophenyl)methylpiperidin-4-yl}-N-(oxan-4-yl)acetamide has been explored for its potential applications in treating a variety of diseases. For instance, studies have suggested that this compound may exhibit inhibitory effects on enzymes involved in cancer cell proliferation. The fluorine atom's ability to enhance binding interactions with key enzymatic sites has made this molecule a promising candidate for further investigation.

The synthesis of 2-{1-(4-fluorophenyl)methylpiperidin-4-yl}-N-(oxan-4-yl)acetamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the 4-fluorophenylmethyl group necessitates careful handling to ensure regioselectivity and yield optimization. Similarly, the incorporation of the piperidine ring and oxanoyl group demands expertise in organic synthesis techniques such as nucleophilic substitution and condensation reactions.

One of the most intriguing aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and homology modeling, researchers can predict how 2-{1-(4-fluorophenyl)methylpiperidin-4-yl}-N-(oxan-4-yl)acetamide interacts with biological targets. These insights can guide the modification of its structure to improve potency, selectivity, and pharmacokinetic properties.

The pharmaceutical industry has been increasingly interested in fluorinated compounds due to their enhanced bioavailability and metabolic stability. The presence of a fluorine atom in 2-{1-(4-fluorophenyl)methylpiperidin-4-yl}-N-(oxan-4-yl)acetamide aligns with this trend, making it an attractive candidate for further development. Additionally, the piperidine ring's ability to mimic natural amino acid structures suggests potential applications in peptidomimetic drug design.

Recent publications have begun to explore the pharmacological profile of related compounds, providing valuable insights into the potential therapeutic applications of 2-{1-(4-fluorophenyl)methylpiperidin-4-yl}-N-(oxan-4-y l)acetamide. These studies have highlighted its ability to modulate neurotransmitter receptors, which could make it useful in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, its interaction with inflammatory pathways suggests potential benefits in managing autoimmune conditions.

The chemical synthesis of this compound also presents opportunities for innovation in green chemistry principles. Researchers are exploring methods to minimize waste and improve yields through catalytic processes and solvent-free reactions. These efforts not only enhance the sustainability of drug production but also reduce costs associated with large-scale manufacturing.

In conclusion, 2-{1-(4-fluorophenyl)methylpiperidin - 4 - yl}-N - ( oxan - 4 - y l)acetamide (CAS No. 2877650 - 18 - 3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery, particularly for treating neurological and inflammatory diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.